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5-nitro-2H-1,2,3-triazole-4-

carboxylic acid

CAS No.: 145769-54-6

Cat. No.: B115095

Get Quote

Executive Summary
The study of nitrogen-rich heterocyclic compounds, particularly nitro-derivatives of 1,2,3-

triazoles, is a critical area of research in the development of advanced energetic materials.

Compounds such as 5-nitro-2H-1,2,3-triazole-4-carboxylic acid serve as structural building

blocks for high-performance energetic metal-organic frameworks (MOFs) and energetic salts

[1]. Due to their exceptionally high heats of formation and metastable molecular architectures,

these compounds exhibit extreme sensitivity to impact, friction, and electrostatic discharge

(ESD) [2]. This guide outlines the fundamental chemical principles of these materials and the

mandatory safety frameworks required for their analytical characterization.

Chemical Principles of Energetic Nitro-Triazoles
The energetic nature of nitro-triazoles is derived from the inherent thermodynamic instability of

their molecular backbone. The 1,2,3-triazole ring provides a high nitrogen content, which upon
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decomposition, rapidly generates nitrogen gas ( N2​). The formation of the extremely stable

N≡N triple bond releases a massive amount of energy (exothermic decomposition).

The addition of a nitro ( −NO2​) group serves a dual purpose:

Oxygen Balance: It provides internal oxidizer capacity, allowing the carbon and hydrogen

atoms within the molecule to undergo rapid oxidation during a decomposition event.

Density Enhancement: Nitro groups increase the crystal density of the material, a critical

metric since detonation pressure and velocity scale exponentially with the density of the

energetic material [1].

However, the presence of the C−NO2​bond alongside the N−N bonds of the triazole ring

creates a highly sensitive system. The activation energy required to break these bonds is low,

making the material susceptible to unintended initiation via mechanical or thermal stimuli [2].

Quantitative Comparison of Energetic Heterocycles
The following table summarizes the general properties of common nitrogen-rich heterocyclic

cores utilized in energetic materials research.

Heterocyclic Core
Basic Ring
Formula

Typical Nitrogen
Content (%)

Primary Hazard
Profile

1,2,3-Triazole C2​H3​N3​ ~60%

High impact/friction

sensitivity when

nitrated.

Tetrazole CH2​N4​ ~80%

Extreme thermal

sensitivity; often forms

primary explosives.

Tetrazine C2​H2​N4​ ~68%

High heat of

formation; highly

reactive and shock-

sensitive.
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Handling high-energy compounds like 5-nitro-2H-1,2,3-triazole-4-carboxylic acid requires a

facility specifically designed for energetic materials. Standard organic chemistry safety

protocols are insufficient.

Hierarchy of Controls for Energetic Materials
Scale Limitation: The most critical safety control is scale. Analytical characterization must be

performed on the absolute minimum quantity necessary, strictly adhering to sub-milligram or

low-milligram limits (< 10 mg).

Electrostatic Discharge (ESD) Mitigation: Nitro-triazoles can be initiated by static electricity.

All personnel must wear conductive footwear, utilize grounded workstations, and wear anti-

static laboratory coats.

Engineering Controls: All handling of dry energetic powders must occur behind certified

ballistic blast shields within a specialized fume hood.

Personal Protective Equipment (PPE): Operators must wear Kevlar-lined gloves, heavy

leather gauntlets, face shields, and ear protection during any physical manipulation of the

material.
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Caption: Sequential safety workflow for the handling and analysis of high-energy materials.

Analytical Characterization Workflows
To evaluate the efficacy and safety profile of synthesized energetic materials, specific analytical

protocols are utilized that minimize the risk of accidental detonation.

Density Determination: Because density is paramount to energetic performance, it is

measured non-destructively using a gas pycnometer (typically utilizing helium) at room

temperature [1].
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Thermal Analysis (DSC/TGA): Decomposition onset temperatures are measured using

Differential Scanning Calorimetry (DSC). To prevent thermal runaway and equipment

damage, an extremely slow scan rate (e.g., 5 K·min⁻¹) is utilized on samples weighing less

than 1 mg [1].

Sensitivity Testing: The physical safety limits of the material are quantified using

standardized BAM (Bundesanstalt für Materialforschung und -prüfung) testing apparatuses.

Impact sensitivity is measured using a BAM Fallhammer, and friction sensitivity is measured

using a BAM friction tester [1]. These tests determine the minimum energy (in Joules or

Newtons) required to initiate the material, establishing the baseline handling parameters for

future research.
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[https://www.benchchem.com/product/b115095/docs#application-note-characterization-and-
safety-protocols-for-high-energy-nitro-triazole-derivatives]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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